3-{1-[(2-methylpyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-amine trihydrochloride

• IUPAC Name: 3-[1-[(2-methylpyridin-3-yl)methyl]triazol-4-yl]propan-1-amine;trihydrochloride
• InChI: InChI=1S/C12H17N5.3ClH/c1-10-11(4-3-7-14-10)8-17-9-12(15-16-17)5-2-6-13;;;/h3-4,7,9H,2,5-6,8,13H2,1H3;3*1H
• InChI Key: DNSQFDDVJSMFJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)CN2C=C(N=N2)CCCN.Cl.Cl.Cl
• Molecular Formula: C12H20Cl3N5
• Molecular Weight: 340.7 g/mol
• CAS No.: 2866335-82-0

Description

3-{1-[(2-Methylpyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-amine trihydrochloride is a heterocyclic compound featuring a 1,2,3-triazole core linked to a 2-methylpyridinylmethyl group and a propylamine side chain, with three hydrochloride counterions. The triazole ring is synthesized via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a regioselective method widely used in medicinal chemistry . Its structural complexity and polar nature (due to the trihydrochloride salt) enhance solubility in aqueous media, making it suitable for pharmaceutical applications.

Comparison with Similar Compounds

3-(1-Methyl-1H-1,2,4-triazol-3-yl)propan-1-amine Hydrochloride (CAS 1909326-22-2)

• Core Structure : 1,2,4-triazole (vs. 1,2,3-triazole in the target compound).
• Substituents : Methyl group at position 1 of the triazole; lacks the pyridinylmethyl moiety.
• Properties: Molecular weight 176.65 g/mol; purity ≥95%.
• Applications : Used in pharmaceuticals (e.g., kinase inhibitors) and agrochemicals.

{1-[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]ethyl}amine Dihydrochloride (CAS 915923-44-3)

• Core Structure : 1,2,4-triazole with a methoxypropyl chain.
• Substituents : Methoxypropyl group enhances hydrophilicity; ethanamine side chain differs from the propylamine in the target compound.
• Properties : Higher molecular weight (due to methoxy group) but lower charge density (dihydrochloride vs. trihydrochloride) .

Pyrazole Derivatives

3-(5-Methyl-1H-pyrazol-1-yl)propan-1-amine (CAS 956786-61-1)

• Core Structure : Pyrazole (two adjacent nitrogen atoms) instead of triazole.
• Substituents : Methyl group at position 5; lacks aromatic pyridinyl substituents.
• Applications : Intermediate in peptide synthesis or metalloenzyme inhibitors.

B. (4-Chloro-1-methyl-1H-pyrazol-3-yl)methylamine (CAS 1345510-60-2)

• Core Structure : Chlorinated pyrazole.
• Substituents : Chlorine atom increases electronegativity; methylamine side chain differs from propylamine.
• Properties : Molecular weight 159.62 g/mol; chloro-substituent may enhance metabolic stability in vivo .

Key Comparative Data

Compound	Core Heterocycle	Molecular Weight (g/mol)	CAS Number	Salt Form	Key Functional Groups
Target Compound	1,2,3-Triazole	Not provided*	Not provided	Trihydrochloride	2-Methylpyridinylmethyl, propylamine
3-(1-Methyl-1H-1,2,4-triazol-3-yl)propan-1-amine HCl	1,2,4-Triazole	176.65	1909326-22-2	Dihydrochloride	Methyl, propylamine
3-(5-Methyl-1H-pyrazol-1-yl)propan-1-amine	Pyrazole	187.67	956786-61-1	None	Methyl, propylamine
(4-Chloro-1-methyl-1H-pyrazol-3-yl)methylamine	Pyrazole	159.62	1345510-60-2	None	Chloro, methylamine

*Molecular weight can be calculated as follows:

• Triazole core (C₂HN₃): 69.06 g/mol
• 2-Methylpyridinylmethyl (C₇H₈N): 106.15 g/mol
• Propylamine (C₃H₉N): 59.11 g/mol
• Trihydrochloride (3 × 36.46 g/mol): 109.38 g/mol
  Estimated total molecular weight : ~343.70 g/mol.